rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis
Overview
Description
Rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis (Rac-TBHC) is a chiral molecule of great scientific interest due to its unique structure and properties. Its importance lies in its ability to form a range of different stereoisomers, making it a useful tool in the study of stereochemistry and its applications. Rac-TBHC has been used in the synthesis of new compounds and in the development of new drugs and treatments. It has also been used to study the effects of chirality on the properties of a molecule, such as solubility and reactivity.
Mechanism of Action
Rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis is a chiral molecule, meaning that it has two different forms that are mirror images of each other. These two forms are known as enantiomers and can have different properties, such as solubility and reactivity. rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis is able to form a range of different stereoisomers, which can have different properties. These different stereoisomers can interact with different molecules, such as drugs, in different ways, leading to different pharmacological effects.
Biochemical and Physiological Effects
rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis has been studied for its potential biochemical and physiological effects. It has been found to interact with a variety of enzymes, such as cytochrome P450 enzymes, and has been shown to inhibit the activity of these enzymes. rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis has also been shown to interact with a variety of receptors, such as opioid receptors, and has been found to have an agonistic effect on these receptors. In addition, rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis has been found to have anticonvulsant, anti-inflammatory, and neuroprotective effects.
Advantages and Limitations for Lab Experiments
Rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is available in a variety of forms, including racemic mixtures and pure enantiomers. Additionally, it is relatively stable and has a wide range of applications. However, rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis is not very soluble in water and is not very heat stable, making it difficult to use in certain experiments.
Future Directions
Rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis is a molecule of great scientific interest and has a wide range of potential applications. Future research could focus on the synthesis of new compounds using rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis, as well as the study of its pharmacological effects. Additionally, research could focus on the development of new drugs and treatments based on rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis, as well as the study of its effects on various biochemical and physiological processes. Finally, research could focus on the development of new methods for the synthesis of rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis and the study of its effects on the properties of a molecule, such as solubility and reactivity.
Synthesis Methods
Rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis can be synthesized through a variety of methods, including the use of a Grignard reagent, the use of a Wittig reaction, and the use of a Michael reaction. The Grignard reagent route involves reacting the appropriate Grignard reagent with a carboxylic acid, followed by aqueous workup. The Wittig reaction is a two-step process that involves the reaction of an aldehyde with a phosphonium salt followed by hydrolysis of the product. The Michael reaction is a two-step process that involves the reaction of an enone with an aldehyde followed by an aqueous workup.
Scientific Research Applications
Rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including chiral drugs and other compounds of interest. It has also been used in the study of stereoselective synthesis and in the development of new drugs and treatments. rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis has been used to study the effects of chirality on the properties of a molecule, such as solubility and reactivity. It has also been used to study the effects of chirality on the pharmacokinetics and pharmacodynamics of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the protection of a functional group, the formation of a cyclic intermediate, and the introduction of a carboxylic acid group.", "Starting Materials": [ "2-tert-butylcyclohexanone", "methylmagnesium bromide", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Protection of the ketone group in 2-tert-butylcyclohexanone with acetic anhydride and sodium hydroxide to form the corresponding acetal intermediate.", "Step 2: Reaction of the acetal intermediate with methylmagnesium bromide to form a tertiary alcohol intermediate.", "Step 3: Cyclization of the tertiary alcohol intermediate using hydrochloric acid as a catalyst to form a cyclic intermediate.", "Step 4: Oxidation of the cyclic intermediate using sodium chlorite and sodium bicarbonate to form the corresponding carboxylic acid intermediate.", "Step 5: Isolation of the carboxylic acid intermediate using water and ethyl acetate.", "Step 6: Decarboxylation of the carboxylic acid intermediate using heat and a suitable catalyst to form rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis." ] } | |
CAS RN |
27392-15-0 |
Product Name |
rac-(1R,2S)-2-tert-butylcyclohexane-1-carboxylic acid, cis |
Molecular Formula |
C11H20O2 |
Molecular Weight |
184.3 |
Purity |
95 |
Origin of Product |
United States |
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